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Compound of Interest

Compound Name: 4-(2,4-Dichlorophenoxy)phenol

CAS No.: 40843-73-0

Cat. No.: B1294805

Get Quote

An In-Depth Technical Guide to the Physical Characteristics of 4-(2,4-
Dichlorophenoxy)phenol

Introduction
4-(2,4-Dichlorophenoxy)phenol is a significant chemical compound utilized across various

scientific and industrial domains. Primarily recognized for its application as a herbicide and

fungicide, it plays a crucial role in modern agriculture by controlling unwanted vegetation and

fungal growth, thereby improving crop yields.[1][2] Beyond its agricultural uses, it serves as a

vital intermediate in organic synthesis, enabling the development of new pharmaceutical

agents, dyes, and pigments.[1][2] Its stability and selective biological activity make it a valuable

building block for researchers in agrochemical, pharmaceutical, and material sciences.

This guide provides a comprehensive overview of the core physical and chemical properties of

4-(2,4-Dichlorophenoxy)phenol. Designed for researchers, scientists, and drug development

professionals, this document synthesizes technical data with practical insights into the

experimental methodologies used for their determination, ensuring a thorough understanding of

the compound's behavior for safe handling, formulation, and analytical development.
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Molecular Structure and Identity
The foundational step in characterizing any chemical compound is to understand its structure

and fundamental identifiers.

Chemical Name: 4-(2,4-dichlorophenoxy)phenol

CAS Number: 40843-73-0[1]

Molecular Formula: C₁₂H₈Cl₂O₂[1]

Molecular Weight: 255.1 g/mol [1]

Caption: Molecular structure of 4-(2,4-Dichlorophenoxy)phenol.

Core Physical Properties
The physical properties of a compound are critical for determining its handling, storage, and

application requirements. The table below summarizes the key physical characteristics of 4-
(2,4-Dichlorophenoxy)phenol.

Property Value Source(s)

Appearance
Off-white amorphous powder /

White to off-white solid
[1][3]

Melting Point 88 - 95 °C [1]

Boiling Point 354.0 ± 37.0 °C (Predicted) [3][4]

Density 1.398 ± 0.06 g/cm³ (Predicted) [3][4]

pKa 9.72 ± 0.15 (Predicted) [3][4]

Storage Temperature 2 - 8 °C [3]

Melting Point
The melting point of a solid is a fundamental indicator of its purity. For 4-(2,4-
Dichlorophenoxy)phenol, the reported melting range is 88-95 °C.[1] A broad melting range
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can suggest the presence of impurities, which disrupt the crystalline lattice and lower the

energy required to transition to a liquid state. For pharmaceutical and high-purity research

applications, a narrower range is desirable and can be achieved through techniques like

recrystallization.

Boiling Point and Density
The boiling point and density are currently based on predictive models, providing an estimated

value of 354.0 ± 37.0 °C and 1.398 ± 0.06 g/cm³, respectively.[3][4] While computational

predictions are valuable for initial assessment, experimental verification through methods such

as differential scanning calorimetry (DSC) for boiling point and pycnometry for density is

necessary for applications requiring high precision.

Acidity (pKa)
The predicted pKa of 9.72 ± 0.15 is attributed to the hydroxyl (-OH) group attached to the

phenol ring.[3][4] This value indicates that 4-(2,4-Dichlorophenoxy)phenol is a weak acid,

similar to other substituted phenols. This acidity is a critical parameter in drug development and

environmental science, as it governs the compound's charge state at different physiological

and environmental pH values, which in turn affects its solubility, membrane permeability, and

binding interactions.

Solubility Profile
The solubility of a compound dictates its behavior in various media, influencing everything from

its formulation into products to its environmental fate. While specific experimental data for 4-
(2,4-Dichlorophenoxy)phenol is not widely published, its solubility can be inferred from its

structure and data from analogous compounds like 5-Chloro-2-(2,4-dichlorophenoxy)phenol

(Triclosan) and 2,4-Dichlorophenol.[5][6]
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Solvent Type Expected Solubility Rationale

Water Low / Slightly Soluble

The molecule is predominantly

nonpolar due to the two

chlorinated phenyl rings. The

single hydroxyl group provides

some capacity for hydrogen

bonding but is insufficient to

overcome the large

hydrophobic structure.[6]

Polar Aprotic Solvents (e.g.,

Acetone, DMSO)
Soluble

These solvents can effectively

solvate the large organic

structure.

Polar Protic Solvents (e.g.,

Methanol, Ethanol)
Soluble

Capable of hydrogen bonding

with the phenolic hydroxyl

group while also solvating the

nonpolar regions.[5]

Nonpolar Solvents (e.g.,

Hexane, Toluene)
Moderately Soluble

The diphenyl ether backbone

and chlorinated rings

contribute to van der Waals

interactions with nonpolar

solvents.

Methodology Spotlight: Shake-Flask Method for
Solubility Determination (OECD 105)
To ensure trustworthiness and provide a self-validating system, a standardized protocol for

determining aqueous solubility is essential. The OECD Guideline 105 (Water Solubility),

commonly known as the shake-flask method, is the gold standard.

Causality: This method is chosen for its simplicity, reliability, and wide acceptance. It directly

measures the saturation concentration of the compound in water at a constant temperature,

providing a definitive value for this critical parameter.

Experimental Protocol:
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Preparation: Add an excess amount of 4-(2,4-Dichlorophenoxy)phenol to a known volume

of deionized water in a sealed, temperature-controlled flask.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged

period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and

undissolved solid.

Phase Separation: Cease agitation and allow the undissolved solid to settle. Centrifugation is

recommended to ensure complete separation of the solid phase from the saturated aqueous

solution.

Sampling & Analysis: Carefully extract an aliquot of the clear supernatant.

Quantification: Analyze the concentration of the dissolved compound in the aliquot using a

validated analytical method, such as High-Performance Liquid Chromatography with UV

detection (HPLC-UV).[7][8]

Calculation: The measured concentration represents the aqueous solubility of the compound

at the specified temperature.

Caption: Workflow for determining aqueous solubility via the shake-flask method.

Spectroscopic Profile
Spectroscopic analysis is indispensable for confirming the identity, structure, and purity of a

chemical compound.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational frequencies of functional groups within a molecule. The

IR spectrum of 4-(2,4-Dichlorophenoxy)phenol is expected to show characteristic absorption

bands confirming its key structural features. An experimental FTIR spectrum is available for

reference on public databases like SpectraBase.[9]

O-H Stretch: A broad band in the region of 3200-3550 cm⁻¹, characteristic of the phenolic

hydroxyl group, with broadening due to hydrogen bonding.[10]

Aromatic C-H Stretch: Sharp peaks typically appearing just above 3000 cm⁻¹.[10]
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Aromatic C=C Stretch: Medium to strong absorptions in the 1440-1600 cm⁻¹ region,

indicative of the two benzene rings.[10]

C-O Stretch (Ether & Phenol): Strong bands in the 1140-1300 cm⁻¹ region, corresponding to

the aryl-ether and aryl-hydroxyl C-O bonds.[10]

C-Cl Stretch: Absorptions in the fingerprint region, typically below 800 cm⁻¹, associated with

the chloro-substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. While experimental spectra for 4-(2,4-Dichlorophenoxy)phenol are not readily

available, the expected chemical shifts and splitting patterns can be predicted based on its

structure.

¹H NMR: The spectrum would display a complex pattern of signals in the aromatic region

(~6.8-7.5 ppm) corresponding to the protons on the two phenyl rings. The phenolic proton (-

OH) would likely appear as a broad singlet, with its chemical shift being solvent-dependent.

¹³C NMR: The spectrum would show 12 distinct signals for the 12 carbon atoms, with

chemical shifts influenced by the attached atoms (oxygen, chlorine) and their position on the

aromatic rings. Carbons bonded to chlorine and oxygen would be significantly downfield.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is used to study electronic transitions within a molecule and is a primary

tool for quantitative analysis. The aromatic rings in 4-(2,4-Dichlorophenoxy)phenol act as

chromophores. Based on related structures like 2,4-dichlorophenol, absorption maxima

(λ_max) are expected in the UV region, likely around 285-300 nm, corresponding to π → π*

transitions of the phenyl rings.[11][12]

Methodology Spotlight: Quantitative Analysis by HPLC-
UV
Causality: HPLC coupled with a UV detector is the workhorse of analytical chemistry for its

ability to separate complex mixtures and quantify components with high sensitivity and
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precision. This method is ideal for determining the purity of 4-(2,4-Dichlorophenoxy)phenol or

measuring its concentration in experimental samples.

Experimental Protocol:

Standard Preparation: Prepare a stock solution of high-purity 4-(2,4-
Dichlorophenoxy)phenol in a suitable solvent (e.g., methanol). Create a series of

calibration standards by serial dilution.

Sample Preparation: Dissolve the sample to be analyzed in the mobile phase or a

compatible solvent to a concentration within the calibration range. Filter the sample through

a 0.45 µm syringe filter.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., acetate buffer)

and an organic solvent (e.g., methanol or acetonitrile).[13]

Flow Rate: 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection: UV detector set to the λ_max of the compound (e.g., 285 nm).

Analysis: Inject the calibration standards to generate a calibration curve (Peak Area vs.

Concentration). Inject the prepared sample.

Quantification: Determine the concentration of 4-(2,4-Dichlorophenoxy)phenol in the

sample by interpolating its peak area from the calibration curve.

Caption: Workflow for quantitative analysis using HPLC-UV.

Conclusion
This technical guide has detailed the essential physical and spectroscopic characteristics of 4-
(2,4-Dichlorophenoxy)phenol. A comprehensive understanding of its properties—from its
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solid-state nature and melting point to its solubility profile and spectroscopic fingerprints—is

paramount for its effective and safe use in research and development. The provided

methodologies offer robust, validated frameworks for determining these properties,

empowering scientists to confidently handle, formulate, and analyze this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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